Cas no 877940-85-7 (1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 877940-85-7
• MF: C₂₂H₂₁ClN₂O₄S
• MW: 444.931143522263
• CID: 6042168
• PubChem ID: 16285181
• Update Time: 2025-06-11

1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Z88358116
• EN300-26611157
• 1-(5-chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
• HMS1771K16
• (5-chloro-3-methyl-1-benzofuran-2-yl)-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methanone
• 877940-85-7
• AKOS001226177
• 1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

• Inchi： 1S/C22H21ClN2O4S/c1-16-19-15-18(23)7-8-20(19)29-21(16)22(26)24-10-12-25(13-11-24)30(27,28)14-9-17-5-3-2-4-6-17/h2-9,14-15H,10-13H2,1H3/b14-9+
• InChI Key： XULOERNMGARDGD-NTEUORMPSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(C(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O)O2

Computed Properties

• Exact Mass: 444.0910560g/mol
• Monoisotopic Mass: 444.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

Comprehensive Overview of 1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 877940-85-7)

1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 877940-85-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a benzofuran core substituted with a chloro and methyl group, coupled with a piperazine moiety linked via a carbonyl and sulfonyl bridge. Such unique architecture makes it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's benzofuran scaffold is known for its prevalence in bioactive molecules, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring derivatives like 1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine for their potential to modulate biological pathways. Recent studies highlight its relevance in targeting enzyme inhibition and receptor binding, aligning with the growing demand for novel therapeutic agents in precision medicine.

From a synthetic chemistry perspective, the incorporation of the piperazine ring enhances the compound's versatility. Piperazine derivatives are widely utilized in pharmaceuticals due to their ability to improve solubility and bioavailability. The sulfonyl group further contributes to its stability and interaction specificity, making it a valuable intermediate in medicinal chemistry workflows. This aligns with current trends in fragment-based drug design, where researchers prioritize modular compounds for optimized lead generation.

In the context of green chemistry, the synthesis of CAS No. 877940-85-7 has been refined to minimize environmental impact. Innovations such as catalytic methods and solvent-free reactions are being applied to reduce waste and energy consumption. These advancements resonate with the global push for sustainable practices in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's potential extends beyond therapeutics. Its aromatic and heterocyclic features make it a candidate for organic electronics, particularly in OLED (organic light-emitting diode) applications. With the rise of flexible electronics and wearable technology, researchers are investigating such molecules for their optoelectronic properties, addressing a hot topic in materials science.

Quality control and analytical characterization of 1-(5-Chloro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine are critical for its application. Techniques like HPLC, NMR, and mass spectrometry ensure purity and structural integrity, meeting stringent regulatory standards. This emphasis on analytical validation reflects the industry's focus on reproducibility and safety, key concerns for stakeholders.

In summary, CAS No. 877940-85-7 represents a multifaceted compound with broad utility in drug development, material innovation, and sustainable chemistry. Its unique structure and functional groups position it as a subject of ongoing research, answering the demand for advanced chemical solutions in high-growth sectors. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future breakthroughs.